Cas no 1261827-82-0 ((3-Fluoro-2-Iodophenyl)Methanol)

• Product Name: (3-Fluoro-2-Iodophenyl)Methanol
• CAS No: 1261827-82-0
• MF: C₇H₆FIO
• MW: 252.024817943573
• MDL: MFCD18396946
• CID: 3161114
• PubChem ID: 71757042
• Update Time: 2025-06-15

(3-Fluoro-2-Iodophenyl)Methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-iodobenzyl alcohol
• (3-Fluoro-2-iodophenyl)methanol
• AB87351
• AS-41037
• EN300-116273
• CS-0308342
• AS-813/43501546
• Z1269109517
• Benzenemethanol, 3-fluoro-2-iodo-
• AKOS027254452
• SCHEMBL15273911
• 1261827-82-0
• DB-179200
• MFCD18396946
• 858-500-7
• LAC82782
• (3-Fluoro-2-Iodophenyl)Methanol

• MDL： MFCD18396946
• Inchi： 1S/C7H6FIO/c8-6-3-1-2-5(4-10)7(6)9/h1-3,10H,4H2
• InChI Key： ONXZKWFZKQVMIG-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CO)F

Computed Properties

• Exact Mass: 251.94474g/mol
• Monoisotopic Mass: 251.94474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (3-Fluoro-2-Iodophenyl)Methanol

Comprehensive Overview of (3-Fluoro-2-Iodophenyl)Methanol (CAS No. 1261827-82-0): Properties, Applications, and Industry Insights

(3-Fluoro-2-Iodophenyl)Methanol (CAS No. 1261827-82-0) is a fluorinated and iodinated aromatic alcohol with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated structure, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₇H₆FIO, combines fluorine and iodine substituents, which enhance its reactivity in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed transformations.

The growing demand for halogenated building blocks in drug discovery has positioned (3-Fluoro-2-Iodophenyl)Methanol as a compound of interest. Researchers often inquire about its synthetic routes, with popular search terms including "how to synthesize 3-fluoro-2-iodobenzyl alcohol" or "iodo-fluorophenol derivatives applications." Its stability under mild conditions and compatibility with Grignard reagents make it a preferred choice for constructing complex molecules, particularly in PET radiopharmaceuticals—a trending area in oncology imaging.

From an industrial perspective, CAS 1261827-82-0 aligns with the shift toward green chemistry, as its halogen atoms facilitate selective modifications, reducing waste. Analytical techniques like HPLC purity analysis and NMR spectroscopy are commonly discussed in relation to quality control for this compound. Environmental concerns have also spurred searches for "biodegradable halogenated intermediates," though (3-Fluoro-2-Iodophenyl)Methanol is primarily valued for non-persistent research applications.

In material science, derivatives of this compound are explored for liquid crystal formulations and OLED precursors, addressing queries about "fluorinated aromatic materials for electronics." Regulatory databases emphasize proper handling, though it remains non-classified under stringent hazard categories. The compound’s melting point (∼90–95°C) and solubility in polar solvents are frequently cited in technical datasheets.

Future research directions may focus on optimizing its use in click chemistry or as a scaffold for metal-organic frameworks (MOFs). As synthetic methodologies evolve, (3-Fluoro-2-Iodophenyl)Methanol exemplifies how targeted halogenation drives innovation—answering both academic and industrial needs while adhering to safety and sustainability benchmarks.